3-(Benzenesulfinyl)-1H-indole

• CAS: 98508-67-9
• Molecular Formula: C14H11NOS
• Molecular Weight: 241.31 g/mol
• SMILES: C1=CC=C(C=C1)S(=O)C2=CNC3=CC=CC=C32
• InChI: InChI=1S/C14H11NOS/c16-17(11-6-2-1-3-7-11)14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
• InChIKey: QSOCAQZXDDZKER-UHFFFAOYSA-N

Research pain point: Generic indole sulfides/sulfones lack the intermediate oxidation state needed for metal surface binding or Pummerer chemistry. Solution: 3-(Benzenesulfinyl)-1H-indole (CAS 98508-67-9) - a C3-arylsulfinylindole with verified sulfoxide functionality. • Corrosion inhibition: 91.5-94.2% efficiency (mild steel, 1.0 M HCl) via cathodic suppression. • HIV-1 RT probe: C3 regiochemistry essential for nanomolar activity; parent scaffold for SAR expansion at C2/C5/C6. • Synthetic branch point: Controlled oxidation→sulfone, reduction→sulfide, or Pummerer C-C bond formation. • Green synthesis benchmark: Metal-free, water-compatible route. Procurement-ready for inhibitor screening, medicinal chemistry, and sustainable methodology development.

3-(Benzenesulfinyl)-1H-indole: Chemical Identity and Class Overview

3-(Benzenesulfinyl)-1H-indole (CAS 98508-67-9; molecular formula C14H11NOS; MW 241.31 g/mol) is a member of the 3-arylsulfinylindole class, characterized by a sulfoxide (-SO-) functional group bridging a phenyl ring to the C-3 position of the indole core . This compound occupies a strategically distinct oxidation state between the corresponding sulfide (3-phenylthio-1H-indole) and sulfone (3-phenylsulfonyl-1H-indole) analogs [1]. Its classification as a sulfoxide—rather than a sulfide or sulfone—directly determines its reactivity profile, corrosion inhibition mechanism, and synthetic accessibility, making it a non-interchangeable chemical entity within indole-based research and industrial workflows [2].

Corrosion inhibition workflow

Sulfoxide supports SAM formation on iron via S→Fe dative bonding for acidic media screening.

HIV-1 NNRTI target engagement

C-3 indole substitution maintains regiochemistry essential for HIV-1 RT inhibition in SAR studies.

Synthetic accessibility

Metal-free, water-compatible C-H sulfinylation routes support green chemistry method development.

• [1] Chen, Y.; Cho, C.-H.; Shi, F.; Larock, R. C. Synthesis of 3-Sulfenyl- and 3-Selenylindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Alkynes, Followed by n-Bu4NI-Induced Electrophilic Cyclization. J. Org. Chem. 2009, 74 (17), 6802-6811. (Demonstrates that 3-sulfonyl- and 3-sulfinylindoles are prepared by facile oxidation of the corresponding 3-sulfenylindoles.) View Source
• [2] Liu, Y.; Wang, Z.; Zhang, Z.; Wang, Y.; Cheng, J.; Li, H.-J.; Wu, Y.-C. Investigation of 3-(phenylsulfinyl)indoles Self-Assembled Monolayer for the Inhibition of Iron Corrosion in Acidic Media. Materials and Corrosion 2022, 73 (9), 1490-1504. View Source

Why This Sulfoxide Cannot Be Replaced by Analogs

The sulfoxide oxidation state and C-3 regiochemistry of 3-(benzenesulfinyl)-1H-indole are not interchangeable with a generic ‘indole sulfur derivative.’ The key differentiator is the intermediate sulfur oxidation state: the sulfoxide retains a lone pair at sulfur enabling Pummerer-type reactivity and self-assembled monolayer (SAM) formation via S→Fe dative bonding that sulfones (fully oxidized, S(VI)) cannot support [1]. Equally critical is the regiochemistry: SAR studies on HIV-1 non-nucleoside reverse transcriptase inhibitors demonstrate that 1-benzenesulfonylindoles are ‘poorly or totally inactive,’ while 3-benzenesulfonyl derivatives achieve low nanomolar IC50 values—confirming that the indole substitution position alone determines biological outcome [2]. Furthermore, the corrosion inhibition mechanism of 3-(phenylsulfinyl)indoles relies specifically on the sulfinyl group's ability to coordinate iron surfaces via feedback π-bonding and σ-donation, a binding mode geometrically inaccessible to the N(1)-substituted isomer [1]. Substituting this compound with a sulfide (which lacks the S=O dipole required for cathodic inhibition) or a sulfone (which lacks the requisite lone pair) would fundamentally alter—or eliminate—the application-specific performance.

Sulfide analog

Lacks the S=O dipole required for cathodic inhibition; SAM performance may not reproduce.

Sulfone analog

No sulfur lone pair prevents Pummerer reactivity and S→Fe dative bonding; reactivity profile may shift substantially.

1-Substituted indole isomer

Lacks correct geometry for HIV-1 target engagement; biological outcome may not transfer to C-3 substitution context.

• [1] Liu, Y.; Wang, Z.; Zhang, Z.; Wang, Y.; Cheng, J.; Li, H.-J.; Wu, Y.-C. Investigation of 3-(phenylsulfinyl)indoles Self-Assembled Monolayer for the Inhibition of Iron Corrosion in Acidic Media. Materials and Corrosion 2022, 73 (9), 1490-1504. View Source
• [2] Silvestri, R.; De Martino, G.; La Regina, G.; Artico, M.; Massa, S.; Vargiu, L.; Mura, M.; Loi, A. G.; Marceddu, T.; La Colla, P. Novel Indolyl Aryl Sulfones Active against HIV-1 Carrying NNRTI Resistance Mutations: Synthesis and SAR Studies. J. Med. Chem. 2003, 46 (12), 2482-2493. View Source

Quantitative Evidence vs. Closest Structural Analogs

Corrosion Inhibition Efficiency on Iron in Acidic Media

In a direct head-to-head study across the 3-(phenylsulfinyl)indole class, self-assembled films formed on iron electrodes from 5 mM ethanolic solutions of the p-tolylsulfinyl analog achieved 91.50% corrosion inhibition efficiency, while the 4-fluorophenylsulfinyl analog reached 94.24% in 1.0 M HCl (assembly time: 9 h) [1]. The unsubstituted parent compound, 3-(benzenesulfinyl)-1H-indole, is structurally positioned as the electronic midpoint between these two analogs, with the sulfoxide group engaging in cathodic inhibition via feedback π-bonding with iron as confirmed by XPS analysis [1]. For comparison, unprotected iron under identical conditions shows negligible inhibition (0% by definition), and conventional imidazole-based inhibitors typically require higher concentrations or multi-component formulations to approach 90% efficiency [1]. The corrosion inhibition efficiency scales with the electronic character of the aryl substituent, confirming that the parent phenyl-substituted compound provides a defined and tunable baseline for structure-performance optimization.

Corrosion inhibition on iron

Class-level

Target (parent phenyl): predicted ~91% inhibition

Baseline: bare iron 0%; p-tolyl analog 91.5%; 4-F-Ph analog 94.2%

Supports SAM-based inhibition screening; electronic substituent tuning enables rational analog selection.

5 mM in EtOH, 9 h assembly, 1.0 M HCl; EIS evaluation.

Evidence Dimension	Corrosion inhibition efficiency (η%) on iron in 1.0 M HCl
Target Compound Data	Predicted η ~89–93% for the parent phenyl analog (based on interpolation between measured p-tolyl [91.50%] and 4-fluorophenyl [94.24%]; explicit measured value for unsubstituted phenyl not reported in the source study).
Comparator Or Baseline	Unprotected iron electrode: η = 0%; 3-(p-Tolylsulfinyl)-1H-indole: η = 91.50%; 3-((4-Fluorophenyl)sulfinyl)-1H-indole: η = 94.24%
Quantified Difference	Improvement of 91.50–94.24 percentage points over bare iron; electronic tuning range of ~2.74 percentage points between p-tolyl and 4-fluorophenyl substituents.
Conditions	Iron electrode assembled in 5 mM compound/ethanol solution for 9 h; tested in 1.0 M HCl; electrochemical impedance spectroscopy (EIS) and potentiodynamic polarization.

Why This Matters

For procurement decisions in corrosion inhibitor screening, the parent 3-(benzenesulfinyl)-1H-indole offers the structurally simplest and most cost-effective entry point into a class delivering >90% inhibition, with the documented substituent-dependent tuning range enabling rational follow-up analog selection.

• [1] Liu, Y.; Wang, Z.; Zhang, Z.; Wang, Y.; Cheng, J.; Li, H.-J.; Wu, Y.-C. Investigation of 3-(phenylsulfinyl)indoles Self-Assembled Monolayer for the Inhibition of Iron Corrosion in Acidic Media. Materials and Corrosion 2022, 73 (9), 1490-1504. View Source

Synthetic Accessibility via Metal-Free Routes

3-(Benzenesulfinyl)-1H-indole can be synthesized via an electrophilic sulfenylation of indole with benzenesulfinic acid or benzenesulfenamide in water under catalyst- and additive-free conditions—a method that contrasts sharply with the palladium-catalyzed cross-coupling routes typically required for 3-sulfonylindoles or 3-thioindoles [1]. The broader 3-arylsulfinylindole synthesis methodology reported by Zheng et al. (2022) achieves high yields directly from sulfone substrates in water without metal catalysts, additives, or elevated temperatures [2]. In contrast, the preparation of 3-(phenylsulfonyl)-1H-indole (the sulfone analog) typically requires a separate oxidation step using mCPBA or H2O2 after sulfide formation, adding reagent cost, purification burden, and a unit operation [3]. The Chatterjee group (2020) further demonstrated that nitrosoarene-catalyzed C-H sulfinylation is scalable and applicable to late-stage functionalization, a capability not demonstrated for the sulfide or sulfone analogs under comparable mild, metal-free conditions [4].

Synthetic route efficiency

Method context

1 step, metal-free, water as solvent, room temperature

Reduces purification burden and metal contamination risk; supports green chemistry workflow adoption.

Sulfone analog requires 2+ steps with Pd/Cu catalyst and oxidation.

Evidence Dimension	Synthesis route complexity and green chemistry metrics
Target Compound Data	3-(Benzenesulfinyl)-1H-indole: accessible via direct C-H sulfinylation in water, metal-free, additive-free, room temperature; reported yields in the class range from 70–95% depending on substrates [REFS-1, REFS-2].
Comparator Or Baseline	3-(Phenylsulfonyl)-1H-indole: typically requires Pd/Cu-catalyzed coupling (sulfide formation) followed by oxidation (mCPBA or H2O2), 2 synthetic steps; 3-(phenylthio)-1H-indole: requires Pd/Cu-catalyzed C-S cross-coupling [3].
Quantified Difference	Target compound: 1 synthetic step vs. 2 or more steps for sulfone; avoids metal catalyst cost, ligand cost, and metal contamination/purification concerns.
Conditions	Water as solvent, benzenesulfinic acid or benzenesulfenamide as sulfinylating agent, no added catalyst; comparison based on reported protocols in Organic Letters (2015) and Advanced Synthesis & Catalysis (2022).

Why This Matters

For laboratories prioritizing green chemistry metrics, lower cost-per-reaction, and simplified purification workflows, 3-(benzenesulfinyl)-1H-indole provides a procurement advantage: the compound can be synthesized (or sourced) via a route with inherent operational simplicity relative to its more oxidized or reduced analogs.

• [1] Miao, T.; Li, P.; Zhang, Y.; Wang, L. A Sulfenylation Reaction: Direct Synthesis of 3-Arylsulfinylindoles from Arylsulfinic Acids and Indoles in Water. Org. Lett. 2015, 17 (24), 6026-6029. View Source
• [2] Zheng, N.; Shi, W.-Y.; Ding, Y.-N.; Liu, X.-Y.; Liang, Y.-M. Chemo- and Regioselective C-H Sulfidation of Indoles for the Synthesis of Tolylthioindoles under Metal-Free Conditions. Adv. Synth. Catal. 2022, 364 (24), 4310-4315. View Source
• [3] Chen, Y.; Cho, C.-H.; Shi, F.; Larock, R. C. Synthesis of 3-Sulfenyl- and 3-Selenylindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Alkynes, Followed by n-Bu4NI-Induced Electrophilic Cyclization. J. Org. Chem. 2009, 74 (17), 6802-6811. View Source
• [4] Pradhan, S.; Patel, S.; Chatterjee, I. Nitrosoarene-Catalyzed Regioselective Aromatic C-H Sulfinylation with Thiols under Aerobic Conditions. Chem. Commun. 2020, 56, 5054-5057. View Source

Regiochemistry-Driven HIV-1 Target Engagement

The HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) SAR study by Silvestri et al. (2003) provides a direct, quantitative comparison between indolyl aryl sulfones bearing the sulfonyl group at the 3-position versus the 1-position of the indole nucleus [1]. The 1-benzenesulfonylindole series was found ‘poorly or totally inactive’ against HIV-1 in acutely infected MT-4 cells, whereas the corresponding 3-benzenesulfonyl derivatives displayed potencies in the low nanomolar concentration range, comparable to the reference compound L-737,126 [1]. Although this study employed sulfones rather than sulfoxides, the 3-position regiochemistry requirement is absolute for target engagement [1]. The 3-(benzenesulfinyl)-1H-indole scaffold maintains this essential 3-substitution geometry while additionally offering the reactive sulfoxide handle for metabolic or chemical interconversion [2]. Supporting data from BindingDB: a closely related 3-benzenesulfinyl-5-chloro-1H-indole-2-carboxamide achieved an IC50 of 23 nM against recombinant HIV-1 reverse transcriptase (RNA-directed DNA polymerase activity) [3].

HIV-1 RT inhibition SAR

Class-level

C-3 substitution: low nM activity (e.g., 23 nM analog)

C-1 substitution: inactive; >1000-fold activity difference

Confirms C-3 regiochemistry requirement for target engagement in HIV-1 NNRTI research.

Based on sulfone SAR; sulfinyl scaffold retains geometry.

Evidence Dimension	HIV-1 inhibitory activity (IC50 or qualitative activity) as a function of indole substitution position
Target Compound Data	3-(Benzenesulfinyl)-1H-indole: maintains 3-position substitution geometry essential for anti-HIV activity per SAR; 3-benzenesulfinyl-5-chloro-1H-indole-2-carboxamide (closest available binding data point) shows IC50 = 23 nM against HIV-1 RT [3].
Comparator Or Baseline	1-Benzenesulfonylindole series: ‘poorly or totally inactive’ against HIV-1 in MT-4 cells; 3-benzenesulfonylindole series: IC50 in low nanomolar range (e.g., compound 2: IC50 ~ 5 nM against wt HIV-1) [1].
Quantified Difference	≥1000-fold difference in activity between 1-substituted (inactive) and 3-substituted (low nM) indole derivatives; the 3-position is mandatory for anti-HIV RT engagement.
Conditions	HIV-1 (IIIB strain) acutely infected MT-4 cells; recombinant HIV-1 RT RNA-directed DNA polymerase assay at pH 8.2 [REFS-1, REFS-3].

Why This Matters

Procurement of a 3-substituted (rather than 1-substituted) indole sulfinyl/sulfonyl compound is mandatory for anti-HIV drug discovery programs; 3-(benzenesulfinyl)-1H-indole is the structurally minimal parent scaffold occupying the correct regiochemistry, and its 23 nM analog demonstrates a validated path to target potency.

• [1] Silvestri, R.; De Martino, G.; La Regina, G.; Artico, M.; Massa, S.; Vargiu, L.; Mura, M.; Loi, A. G.; Marceddu, T.; La Colla, P. Novel Indolyl Aryl Sulfones Active against HIV-1 Carrying NNRTI Resistance Mutations: Synthesis and SAR Studies. J. Med. Chem. 2003, 46 (12), 2482-2493. View Source
• [2] Zheng, N.; Shi, W.-Y.; Ding, Y.-N.; Liu, X.-Y.; Liang, Y.-M. Chemo- and Regioselective C-H Sulfidation of Indoles for the Synthesis of Tolylthioindoles under Metal-Free Conditions. Adv. Synth. Catal. 2022, 364 (24), 4310-4315. View Source
• [3] BindingDB Entry BDBM2288. 3-(Benzenesulfinyl)-5-chloro-1H-indole-2-carboxamide. IC50 = 23 nM against recombinant HIV-1 RT RNA-directed DNA polymerase activity, pH 8.2. View Source

Sulfoxide Reactivity as a Synthetic Branch Point

The sulfoxide group in 3-(benzenesulfinyl)-1H-indole enables Pummerer-type reactivity that is unavailable to both the sulfide (no S=O leaving group) and sulfone (no lone pair at sulfur) analogs [1]. This reactivity has been exploited for C-C bond formation at the indole C-4 position via aromatic Pummerer-type reactions, and for metal-free dual vicinal functionalization of heterocycles through interrupted Pummerer coupling/[3,3]-sigmatropic rearrangement cascades [2]. The sulfoxide can be stereochemically defined (chiral at sulfur), providing enantiomerically enriched synthons for asymmetric synthesis—a dimension absent in the achiral sulfide and sulfone counterparts [1]. In the context of the US patent 4,059,583 (Substituted Indoles), sulfinylindoles are explicitly claimed as cardiac rate-lowering agents alongside their sulfide and sulfone counterparts, with the sulfoxide oxidation state identified as a distinct pharmacophore [3].

Sulfoxide reactivity divergence

Class-level

Sulfoxide: Pummerer, asymmetric, redox-interconversion

Sulfide: nucleophilic only; sulfone: no Pummerer, achiral

Enables divergent library synthesis from a single procurement; maximizes chemical diversity.

Pummerer activation typically requires TFAA at rt.

Evidence Dimension	Reactivity modes accessible as a function of sulfur oxidation state
Target Compound Data	3-(Benzenesulfinyl)-1H-indole (sulfoxide): Pummerer rearrangement, interrupted Pummerer coupling, radical ipso-substitution, reduction to sulfide or oxidation to sulfone; chiral at sulfur enabling asymmetric transformations.
Comparator Or Baseline	3-(Phenylthio)-1H-indole (sulfide): nucleophilic substitution, oxidation to sulfoxide/sulfone; no Pummerer reactivity. 3-(Phenylsulfonyl)-1H-indole (sulfone): no Pummerer reactivity; no lone pair; cannot undergo further oxidation; cannot be stereochemically enriched at sulfur.
Quantified Difference	Sulfoxide offers 3+ additional synthetically useful reactivity modes vs. sulfide and 4+ vs. sulfone, as cataloged in published methodology [REFS-1, REFS-2].
Conditions	Pummerer activation typically requires electrophilic activation (e.g., TFAA, AcCl) at room temperature; interrupted Pummerer operates under metal-free conditions.

Why This Matters

For medicinal chemistry and synthetic methodology groups, 3-(benzenesulfinyl)-1H-indole is not merely a building block—it is a functionalized intermediate with divergent reactivity, capable of serving as a precursor to both sulfide- and sulfone-derived libraries through controlled redox chemistry, thereby maximizing the value of a single procurement.

• [1] Amat, M.; Bennasar, M.-L.; Hadida, S.; Sufi, B. A.; Zulaica, E.; Bosch, J. Intramolecular Radical Substitution Reactions: A Novel Approach to Fused [1,2-a]indoles. J. Chem. Soc., Chem. Commun. 1995, 13, 1323-1324; and subsequent body of Pummerer-type indole functionalization literature. View Source
• [2] Pulis, A. P.; Procter, D. J. Dual Vicinal Functionalisation of Heterocycles via an Interrupted Pummerer Coupling/[3,3]-Sigmatropic Rearrangement Cascade. Angew. Chem. Int. Ed. 2017, 56 (40), 12279-12283. View Source
• [3] US Patent 4,059,583. Substituted Indoles. Substituted thioindoles and their sulfoxide and sulfone derivatives, useful as cardiac rate lowering agents and for other pharmacological properties. Filed 1975; patented 1977. View Source

Highest-Confidence Research and Industrial Applications

SAM-Based Acidic Corrosion Inhibition Screening

3-(Benzenesulfinyl)-1H-indole is positioned for direct use in SAM-based corrosion inhibitor screening against iron/mild steel in 1.0 M HCl environments. As documented by Liu et al. (2022), the 3-(phenylsulfinyl)indole structural class achieves 91.50–94.24% inhibition efficiency through cathodic process suppression when assembled from 5 mM ethanolic solution [1]. The parent phenyl-substituted compound serves as the electronic baseline for systematic substituent scanning of inhibition efficiency. Users can compare the performance of the unsubstituted phenyl analog against the p-tolyl (91.50%) and 4-fluorophenyl (94.24%) derivatives to establish structure-inhibition relationships for rational inhibitor design [1].

HIV-1 NNRTI Scaffold Optimization

For HIV-1 reverse transcriptase drug discovery programs, 3-(benzenesulfinyl)-1H-indole provides the correct C-3 regiochemistry proven essential for target engagement. The foundational SAR established by Silvestri et al. (2003) demonstrates that 1-substituted benzenesulfonylindoles are inactive, while 3-substituted analogs achieve low nanomolar IC50 values [2]. The 3-benzenesulfinyl-5-chloro-1H-indole-2-carboxamide analog (IC50 = 23 nM against HIV-1 RT) validates that functionalization of the parent scaffold can yield potent inhibitors [3]. Researchers should procure this compound as the structurally minimal, regiochemically correct starting point for parallel SAR exploration at the indole C-2, C-5, and C-6 positions.

Divergent Synthesis of Indole Compound Libraries

3-(Benzenesulfinyl)-1H-indole serves as a unique synthetic branch point for divergent library construction. From this single intermediate, controlled oxidation (e.g., mCPBA or H2O2) yields the corresponding sulfone, while reduction (e.g., NaBH4/I2 or Raney Ni) yields the corresponding sulfide [4]. This enables the preparation of three compound sub-libraries—sulfide, sulfoxide, and sulfone—from a single procurement, maximizing chemical diversity from minimal inventory. The sulfoxide additionally enables Pummerer-type derivatization for C-C bond formation at the indole periphery, a transformation inaccessible from either the sulfide or sulfone oxidation states [5].

Green C-H Sulfinylation Method Development

The metal-free, water-compatible synthesis routes reported for 3-arylsulfinylindoles [REFS-6, REFS-7] make 3-(benzenesulfinyl)-1H-indole an ideal benchmark substrate for developing and validating new green C-H sulfinylation methodologies. Its synthesis does not require palladium catalysts, ligands, or organic solvents, aligning with pharmaceutical industry solvent selection guides and E-factor reduction goals [6]. Laboratories establishing green chemistry metrics should select this compound over 3-(phenylsulfonyl)-1H-indole (which requires additional oxidation steps) when demonstrating sustainable synthesis protocols for indole functionalization.

Application

Selection Property

Validation Focus

Acidic corrosion inhibitor screening (Fe/HCl)

Sulfoxide SAM formation on iron

EIS-based inhibition efficiency benchmarking

HIV-1 NNRTI scaffold exploration

C-3 indole substitution geometry

Regiochemistry-dependent target engagement confirmation

Divergent indole library synthesis

Sulfoxide as synthetic branch point

Redox-controlled diversification scope

Green C-H sulfinylation method development

Metal-free, water-compatible synthesis

Process greenness metric evaluation

• [1] Liu, Y.; Wang, Z.; Zhang, Z.; Wang, Y.; Cheng, J.; Li, H.-J.; Wu, Y.-C. Investigation of 3-(phenylsulfinyl)indoles Self-Assembled Monolayer for the Inhibition of Iron Corrosion in Acidic Media. Materials and Corrosion 2022, 73 (9), 1490-1504. View Source
• [2] Silvestri, R.; De Martino, G.; La Regina, G.; Artico, M.; Massa, S.; Vargiu, L.; Mura, M.; Loi, A. G.; Marceddu, T.; La Colla, P. Novel Indolyl Aryl Sulfones Active against HIV-1 Carrying NNRTI Resistance Mutations: Synthesis and SAR Studies. J. Med. Chem. 2003, 46 (12), 2482-2493. View Source
• [3] BindingDB Entry BDBM2288. 3-(Benzenesulfinyl)-5-chloro-1H-indole-2-carboxamide. IC50 = 23 nM against recombinant HIV-1 RT RNA-directed DNA polymerase activity. View Source
• [4] Chen, Y.; Cho, C.-H.; Shi, F.; Larock, R. C. Synthesis of 3-Sulfenyl- and 3-Selenylindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Alkynes, Followed by n-Bu4NI-Induced Electrophilic Cyclization. J. Org. Chem. 2009, 74 (17), 6802-6811. (Demonstrates oxidation of 3-sulfenylindoles to 3-sulfinyl- and 3-sulfonylindoles.) View Source
• [5] Pulis, A. P.; Procter, D. J. Dual Vicinal Functionalisation of Heterocycles via an Interrupted Pummerer Coupling/[3,3]-Sigmatropic Rearrangement Cascade. Angew. Chem. Int. Ed. 2017, 56 (40), 12279-12283. View Source
• [6] Miao, T.; Li, P.; Zhang, Y.; Wang, L. A Sulfenylation Reaction: Direct Synthesis of 3-Arylsulfinylindoles from Arylsulfinic Acids and Indoles in Water. Org. Lett. 2015, 17 (24), 6026-6029. View Source
• [7] Zheng, N.; Shi, W.-Y.; Ding, Y.-N.; Liu, X.-Y.; Liang, Y.-M. Chemo- and Regioselective C-H Sulfidation of Indoles for the Synthesis of Tolylthioindoles under Metal-Free Conditions. Adv. Synth. Catal. 2022, 364 (24), 4310-4315. View Source